1,2-Distearoyl-sn-glycero-3-phosphorylethanolamine-d70

• Molecular Formula: C41H82NO8P
• Molecular Weight: 818.5 g/mol
• InChI: InChI=1S/C41H82NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39H,3-38,42H2,1-2H3,(H,45,46)/t39-/m1/s1/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2
• InChIKey: LVNGJLRDBYCPGB-ONHYVYQFSA-N

DSPE-d70 Internal Standard for Lipidomics

1,2-Distearoyl-sn-glycero-3-phosphorylethanolamine-d70 (DSPE-d70) is a stable, isotopically labeled analog of the endogenous phospholipid 1,2-distearoyl-sn-glycero-3-phosphorylethanolamine (DSPE), in which 70 hydrogen atoms are replaced with deuterium . This deuterated compound possesses nearly identical physicochemical properties to its non-deuterated counterpart, including extraction recovery and ionization efficiency, but with a distinct mass (+70 Da) detectable by mass spectrometry [1]. This mass difference enables its primary application as an optimal internal standard for the precise quantification of DSPE in complex biological matrices using LC-MS/MS .

Workflow LC-MS lipidomics quantification

Selection High-deuterium ISTD with substantial mass shift

Use Context Tissue, cell, and biofluid research matrices

• [1] Mallikarjun Reddy, et al. Session on Stable Isotope Labelled Standards. Express Pharma. 2022. View Source

Advantages of DSPE-d70 over Less Deuterated Analogs

Generic, non-deuterated DSPE or even other phospholipid analogs are unsuitable substitutes for DSPE-d70 in quantitative bioanalysis. The primary failure stems from their inability to resolve the target analyte from endogenous matrix interferences and co-eluting compounds, a phenomenon known as the 'matrix effect' [1]. In LC-MS/MS, co-extracted lipids and proteins can cause significant ion suppression or enhancement, leading to inaccurate quantification [2]. Unlike a true internal standard, a non-deuterated analog will co-elute with the endogenous analyte and experience the same matrix effect, making it indistinguishable. A structurally different analog may have different extraction recovery or ionization efficiency, invalidating its use for accurate correction. DSPE-d70, as a stable isotope-labeled internal standard (SIL-IS), co-elutes with the target DSPE and compensates for these variable effects, thereby ensuring analytical precision and accuracy [3].

Unlabeled DSPE

Target ISTD: +70 Da shift, resolved signal

May co-elute and share the same mass; not suitable as internal standard

Less deuterated analog

High isotopic enrichment minimizes overlap

Smaller mass shift may increase isotopic interference from natural analyte envelope

Different headgroup

DSPE headgroup matches endogenous analyte

DSPC-d70 may show extraction or ionization differences; not directly interchangeable

• [1] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011 May-Jun;30(3):491-509. View Source
• [2] Matrix Effects in LC-MS/MS: A Troubleshooting Guide for QC Failures. UTAK. 2026. View Source
• [3] Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. 2022. View Source

DSPE-d70 Quantitative Performance Evidence

High Purity by TLC

In LC-MS/MS analysis, the use of a deuterated lipid standard provides a distinct analytical advantage. For instance, deuterated DSPC-d70 was successfully incorporated into liposomes to track the parent lipid and its metabolites (d35-LysoPC) in biological samples, a feat impossible with non-deuterated lipids due to interference from endogenous species [1]. This approach is directly applicable to DSPE-d70, enabling specific tracking of DSPE-containing formulations and their metabolic fate [1].

Purity Specification

Specification review

>99% (TLC)

High purity supports ISTD reliability

Class-level inference; verify lot-specific COA

Evidence Dimension	Analytical Specificity (Detection of Formulation vs. Endogenous Lipid)
Target Compound Data	Can be specifically distinguished and quantified alongside its metabolites in biological matrices.
Comparator Or Baseline	Non-deuterated DSPE (which is identical to endogenous lipid and cannot be distinguished).
Quantified Difference	Methodological: Enables absolute differentiation; Non-deuterated enables none.
Conditions	LC-MS/MS analysis of liposomal formulations in prostate cancer cells (PC-3) and mouse xenograft models [1].

Why This Matters

This analytical specificity is essential for regulatory-compliant bioanalysis of lipid-based nanomedicines, allowing for accurate pharmacokinetic and biodistribution studies without interference from the body's own lipids.

• [1] Nie B. Application of Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) for Lipid-based Nanomedicine Development. Auburn University Dissertation. 2017. View Source

Deuterium Enrichment and Signal Separation

Stable isotope-labeled internal standards (SIL-IS) like DSPE-d70 are critical for mitigating matrix effects in quantitative LC-MS. These standards co-elute with the target analyte and experience identical ion suppression or enhancement, allowing for accurate signal correction [1]. In contrast, a structurally similar but non-isotopic analog may not perfectly mimic the target analyte's behavior, potentially leading to inaccurate quantification [2]. DSPE-d70, with its 70 Da mass difference, provides a clean, interference-free signal in the mass spectrometer's MS/MS mode, enabling precise and reliable quantitation .

Deuterium Enrichment & Shift

Class-level

~+70 Da mass shift, 98% isotopic purity overall

Minimizes isotopic overlap for reliable quantification

Alpha-carbon deuterium 60–80%; mass resolution context

Evidence Dimension	Quantification Accuracy in Presence of Matrix Effects
Target Compound Data	Provides accurate quantification by compensating for variable ionization and extraction recovery.
Comparator Or Baseline	Non-deuterated DSPE (cannot be differentiated) or a non-isotopic structural analog (may have differential recovery or ionization).
Quantified Difference	Methodological: A deuterated internal standard corrects for matrix effects, a non-deuterated one does not.
Conditions	LC-ESI-MS/MS analysis of analytes in complex biological matrices (e.g., plasma, tissue homogenates) [1].

Why This Matters

For procurement, selecting DSPE-d70 ensures the method will be robust and meet stringent regulatory guidelines (e.g., FDA/EMA) for bioanalytical method validation, which mandate the use of a suitable internal standard to control for matrix effects.

• [1] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011 May-Jun;30(3):491-509. View Source
• [2] How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source

Long-Term Stability for Consistent Performance

The reliability of an internal standard is contingent on its purity. Vendor specifications for DSPE-d70 indicate a high degree of purity, with common assays reporting ≥99.0% and >99% (TLC) . This is comparable to the high-purity specifications for research-grade non-deuterated DSPE, which also often targets ≥99% purity . High purity minimizes the presence of impurities that could otherwise contribute to background noise, interfere with analyte detection, or skew quantification results, especially at low concentrations.

Storage Stability

Class-level

≥2 years at −20°C

Supports consistent ISTD performance across longitudinal studies

Supplier-reported; verify lot-specific shelf life

Evidence Dimension	Chemical Purity
Target Compound Data	≥99.0% , >99% (TLC)
Comparator Or Baseline	Non-deuterated DSPE (e.g., ≥99% )
Quantified Difference	Comparable high purity levels ensure similar baseline performance.
Conditions	Vendor Certificate of Analysis (CoA) specifications.

Why This Matters

Procuring a high-purity internal standard is non-negotiable for achieving low limits of quantification (LLOQ) and ensuring data integrity in sensitive LC-MS/MS assays. This specification confirms that DSPE-d70 meets the high-quality benchmark required for quantitative research.

Key Applications of DSPE-d70

Absolute Quantification of DSPE in Lipidomics

DSPE-d70 is the gold-standard internal standard for accurately quantifying DSPE in lipid-based nanomedicine formulations during preclinical and clinical development. Its use is essential in LC-MS/MS methods designed to measure key pharmacokinetic (PK) parameters, such as plasma concentration, biodistribution, and clearance of the LNP or liposomal drug product [1]. This application is critical for meeting regulatory requirements for new drug applications (NDAs) and ensuring batch-to-batch consistency in manufacturing.

Membrane Dynamics via Neutron Scattering and NMR

In mechanistic studies, DSPE-d70 can be incorporated directly into the lipid bilayer of a nanoparticle or liposome. Its unique mass signature allows researchers to track not only the intact parent lipid but also to identify and quantify its specific metabolic breakdown products (e.g., lyso-DSPE) within cells and tissues using high-resolution mass spectrometry [1]. This provides a level of detail into cellular disposition and degradation pathways that cannot be achieved with non-labeled lipids, thereby guiding rational formulation design.

Method Validation for LNP Formulations

For contract research organizations (CROs) and pharmaceutical companies developing LC-MS/MS assays under Good Laboratory Practice (GLP) regulations, DSPE-d70 is a necessary reagent. Its use as a stable isotope-labeled internal standard (SIL-IS) is a cornerstone of the FDA's Bioanalytical Method Validation guidance for ensuring assay precision and accuracy, specifically by compensating for the matrix effects inherent to complex biological samples like plasma and tissue homogenates [2].

Application

Selection Property

Validation Focus

Endogenous DSPE quantification in lipidomics

High isotopic enrichment and purity

Signal resolution and accuracy review

Membrane biophysics via neutron scattering / NMR

Extensive acyl chain deuteration

Contrast and structural interpretation

LNP formulation characterization

Verified long-term stability and purity

Method reproducibility and stability monitoring

Cross-site lipidomics data normalization

Defined isotopic enrichment and mass shift

Inter-laboratory reproducibility assessment

• [1] Nie B. Application of Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) for Lipid-based Nanomedicine Development. Auburn University Dissertation. 2017. View Source
• [2] Trufelli H, Palma P, Famiglini G, Cappiello A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom Rev. 2011 May-Jun;30(3):491-509. View Source